Cas no 1549558-82-8 (2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine
• CAS No: 1549558-82-8
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6543351
• PubChem ID: 83236625
• Update Time: 2025-06-07

2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine
• 1549558-82-8
• EN300-1933598
• AKOS021558881

• Inchi： 1S/C7H11F2N3/c1-5-6(3-12(2)11-5)7(8,9)4-10/h3H,4,10H2,1-2H3
• InChI Key： DQHLZZHPJDBYTD-UHFFFAOYSA-N
• SMILES： FC(CN)(C1=CN(C)N=C1C)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine

Introduction to 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine (CAS No. 1549558-82-8)

2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1549558-82-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their versatility in drug design and development. The presence of both dimethyl and difluoro substituents in its molecular framework imparts distinct chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural motif of 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine consists of a pyrazole ring substituted at the 4-position with a 1,3-dimethyl group, while the ethylamine portion is modified with two fluorine atoms at the alpha positions. This configuration creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The difluoroethan-1-amino moiety is particularly noteworthy, as fluorine atoms are frequently employed in pharmaceuticals to improve bioavailability, binding affinity, and resistance to enzymatic degradation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. Pyrazoles exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine suggests potential applications in modulating biological pathways associated with these diseases. For instance, studies have shown that pyrazole-based compounds can interact with enzymes and receptors involved in cancer cell proliferation and apoptosis.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The dimethylpyrazole core provides a rigid structure that can be further functionalized to target specific disease mechanisms. Additionally, the difluoroethan-1-amino group enhances the molecule's ability to cross biological membranes, which is essential for effective drug delivery. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds to biological targets with high accuracy. This has accelerated the process of identifying lead candidates for clinical development.

The synthesis of 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine presents an interesting challenge due to the need for precise functionalization of the pyrazole ring. However, modern synthetic methodologies have made significant strides in facilitating such transformations. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high selectivity. These techniques not only improve yield but also minimize unwanted byproducts, making the process more sustainable and scalable.

From a medicinal chemistry perspective, the fluorinated amine group in this compound offers opportunities for designing molecules with improved pharmacokinetic profiles. Fluorine substitution is known to enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This property is particularly valuable for drugs that require longer half-lives to achieve therapeutic efficacy. Furthermore, fluorinated compounds often exhibit greater binding affinity to biological targets due to their ability to form stronger hydrogen bonds and hydrophobic interactions.

The potential applications of 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine extend beyond oncology. Researchers are exploring its utility in treating inflammatory diseases by targeting cytokine pathways mediated by pyrazole derivatives. Preliminary in vitro studies have indicated that this compound may inhibit the activity of key inflammatory enzymes such as COX and LOX. Additionally, its structural similarity to known antiviral agents suggests that it could be repurposed for addressing emerging viral infections.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way novel compounds are identified and optimized. Predictive models can now analyze large datasets containing structural and biological information to identify promising candidates like 2-(1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroethan-1-amine based on their potential therapeutic effects. These computational tools have significantly reduced the time and cost associated with traditional high-throughput screening methods.

In conclusion,CAS No. 1549558-82 refers to a compound that represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of dimethylpyrazole and difluoroethanamino substituents creates a molecule with enhanced pharmacokinetic properties that make it an attractive candidate for further development. As research continues to uncover new therapeutic applications for pyrazole derivatives,this compound holds promise as a versatile scaffold for designing next-generation drugs targeting various diseases.